Cas no 70983-62-9 (2,2,3,3,3-Pentafluoro-1-propanol)

2,2,3,3,3-Pentafluoro-1-propanol structure
70983-62-9 structure
Product Name:2,2,3,3,3-Pentafluoro-1-propanol
CAS No:70983-62-9
MF:C3H3F5O
MW:150.047338724136
CID:574731
Update Time:2023-08-03

2,2,3,3,3-Pentafluoro-1-propanol Chemical and Physical Properties

Names and Identifiers

    • Alcohols, C3-11, b-w-perfluoro-w-hydro
    • 2,2,3,3,3-Pentafluoro-1-propanol
    • 2,2,3,3,3-pentafluoropropan-1-ol
    • 2,2,3,3,3-PENTAFLUOROPROPANOL
    • 1,1-Dihydroperfluoropropanol
    • PFPOH
    • 1-Propanol, 2,2,3,3,3-pentafluoro-
    • 1H,1H-Pentafluoro-1-propanol
    • 1H,1H-Pentafluoropropanol
    • C2F5CH2OH
    • 1H,1H-Pentafluoropropanol-1
    • EPJ1S961SN
    • PSQZJKGXDGNDFP-UHFFFAOYSA-N
    • 1H,1H-PENTAFLUOROPROPAN-1-OL
    • PERFLUORODIHYDROPROPANOL
    • Pentafluoropropylalcohol
    • WLN: Q1XFFXFFF
    • CF3CF2
    • Inchi: 1S/C3H3F5O/c4-2(5,1-9)3(6,7)8/h9H,1H2
    • InChI Key: PSQZJKGXDGNDFP-UHFFFAOYSA-N
    • SMILES: FC(CO)(C(F)(F)F)F
    • BRN: 1743133

Computed Properties

  • Exact Mass: 150.010406
  • Monoisotopic Mass: 150.010406
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.2
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